Cas no 2101196-59-0 (4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide
• CAS No: 2101196-59-0
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 5193713
• Update Time: 2025-08-03

4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N-(2-furanylmethyl)-1-(1-methylethyl)-

• Inchi： 1S/C12H16N4O2/c1-8(2)16-11(10(13)7-15-16)12(17)14-6-9-4-3-5-18-9/h3-5,7-8H,6,13H2,1-2H3,(H,14,17)
• InChI Key： VKGRUGYRXNMCHN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(NCC2=CC=CO2)=O)=C(N)C=N1

Additional information on 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide (CAS No. 2101196-59-0)

4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2101196-59-0, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse pharmacological applications. Pyrazole derivatives have been extensively studied for their roles in drug development, particularly in the treatment of inflammatory diseases, infectious disorders, and certain types of cancer.

The molecular structure of 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide features a pyrazole core substituted with an amino group at the 4-position, a furylmethyl group at the N-position, and an isopropyl group at the 1-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and binding affinity towards biological targets. The presence of the amino group and the furylmethyl moiety enhances its potential as a scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives, particularly those with substituents that can modulate enzyme activity or receptor binding. The compound 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide has been investigated for its potential role in inhibiting various enzymes and receptors involved in pathophysiological processes. For instance, studies have suggested that this compound may exhibit anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes or by modulating cytokine production pathways.

Moreover, the furylmethyl group in 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide adds a layer of complexity to its biological interactions. Furyl derivatives are known to interact with biological systems through hydrogen bonding and hydrophobic interactions, which can influence their binding affinity and selectivity. This feature makes it a valuable candidate for designing molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide with various biological targets using molecular docking simulations. These studies have revealed that the compound can bind effectively to proteins involved in inflammation and immune responses, suggesting its potential as an immunomodulatory agent. Additionally, experimental studies have shown that derivatives of this compound exhibit promising antiviral properties, making it a candidate for further investigation in the development of antiviral therapies.

The synthesis of 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group at the 4-position and the furylmethyl group at the N-position necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring the formation of the desired product structure.

In conclusion, 4-amino-N-(2-furylmethyl)-1-isopropyl-1H-pyrazole-5-carboxamide (CAS No. 2101196-59-0) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. Its investigation in various disease models and its synthetic feasibility make it an attractive molecule for drug discovery programs. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are likely to play a significant role in the development of next-generation pharmaceuticals.